3-(3-Fluoro-2-methylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(3-fluoro-2-methylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H11FO3/c1-8-12(3-2-4-13(8)15)9-5-10(14(17)18)7-11(16)6-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: QXHQXRHHVJYOQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID30689246
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261948-90-6

Description

3-(3-Fluoro-2-methylphenyl)-5-hydroxybenzoic acid, commonly abbreviated as 3F2M-5HB, is a synthetic organic compound with a variety of applications in scientific research. It has been used in a wide range of experiments, such as in the synthesis of organic compounds, in biochemistry and physiology studies, and in the development of pharmaceuticals.

Scientific Research Applications

3F2M-5HB has been used in a wide range of scientific research applications. It has been used in the synthesis of organic compounds, such as esters, amides, and ethers. It has also been used in biochemistry and physiology studies, such as in the study of enzyme kinetics and the study of metabolic pathways. Additionally, it has been used in the development of pharmaceuticals, such as in the development of anti-cancer and anti-inflammatory drugs.

Mechanism of Action

3F2M-5HB is believed to act as an inhibitor of enzymes. It is believed to interact with the active site of the enzyme, preventing the enzyme from binding to its substrate and thus preventing the enzyme from catalyzing the reaction. This inhibition of enzyme activity can be used to study the mechanism of enzyme action and to study the effects of various compounds on enzyme activity.
Biochemical and Physiological Effects
3F2M-5HB has been shown to have a variety of biochemical and physiological effects. In studies of cell cultures, it has been shown to inhibit the growth of cancer cells and to reduce inflammation. In studies of animals, it has been shown to reduce pain and to reduce the risk of cardiovascular disease. Additionally, it has been shown to have antioxidant and anti-aging effects.

Advantages and Limitations for Lab Experiments

The use of 3F2M-5HB in laboratory experiments has several advantages. It is simple and inexpensive to synthesize, and it is generally available in high purity. Additionally, it is relatively stable and can be stored for long periods of time. Its primary limitation is that it is a synthetic compound and may not be as biologically active as naturally occurring compounds.

Future Directions

The future directions for 3F2M-5HB are numerous. It could be used in the development of new pharmaceuticals, such as anti-cancer and anti-inflammatory drugs. It could also be used in the study of metabolic pathways and the development of new drugs to treat metabolic disorders. Additionally, it could be used in the study of enzyme kinetics and the development of new drugs to target specific enzymes. Finally, it could be used in the development of new compounds with antioxidant and anti-aging properties.

Synthesis Methods

3F2M-5HB is typically synthesized through a two-step process. The first step involves the condensation of 3-fluoro-2-methylphenol and 5-hydroxybenzaldehyde in the presence of a catalytic amount of sulfuric acid at room temperature. The second step involves the hydrolysis of the resulting product with aqueous sodium hydroxide. This method is simple and reliable, and yields a product of high purity.